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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of C16-

Platelet Activating Factor (C16-PAF) stock solutions using Dimethyl Sulfoxide (DMSO). C16-
PAF is a potent phospholipid mediator and a key ligand for the Platelet-Activating Factor

Receptor (PAFR), playing a crucial role in various signaling pathways, including the MAPK/ERK

cascade.[1] Adherence to proper preparation and storage techniques is critical for ensuring the

stability and activity of C16-PAF in experimental settings. This guide is intended for

researchers, scientists, and professionals in drug development who utilize C16-PAF in their

studies.

Introduction to C16-PAF
C16-PAF, also known as 1-O-hexadecyl-2-acetyl-sn-glycero-3-phosphocholine, is an

endogenous phospholipid that acts as a potent signaling molecule.[2] It is a ligand for the G-

protein coupled PAF receptor (PAFR) and is involved in a multitude of physiological and

pathological processes, including inflammation, immune response, and neuronal activity.[1][3]

As a potent activator of the MAPK and MEK/ERK signaling pathways, C16-PAF is a valuable

tool in studying cellular proliferation, differentiation, and apoptosis.[1]
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The following tables summarize the key quantitative information for C16-PAF.

Table 1: Physicochemical Properties of C16-PAF

Property Value Reference

CAS Number 74389-68-7

Molecular Formula C26H54NO7P

Molecular Weight 523.68 g/mol

Appearance White to off-white solid

Table 2: Solubility of C16-PAF

Solvent
Maximum
Concentration

Notes Reference

DMSO
100 mg/mL (190.96

mM)

Requires sonication

for complete

dissolution. Use of

newly opened,

anhydrous DMSO is

recommended as it is

hygroscopic.

Water
52.37 mg/mL (100

mM)

Ethanol Soluble

DMF 10 mg/mL

Table 3: Recommended Storage Conditions
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Form Temperature Duration Notes Reference

Solid Powder -20°C 3 years
Store under

nitrogen.

DMSO Stock

Solution
-80°C 6 months

Stored under

nitrogen. Avoid

repeated freeze-

thaw cycles.

DMSO Stock

Solution
-20°C 1 month

Stored under

nitrogen. Avoid

repeated freeze-

thaw cycles.

Experimental Protocol: Preparation of C16-PAF
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of C16-PAF in DMSO.

Materials:

C16-PAF (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a vial protected from light

Vortex mixer

Ultrasonic water bath

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate Reagents: Allow the vial of C16-PAF and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent condensation of moisture.
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Weigh C16-PAF: Accurately weigh the desired amount of C16-PAF powder in a sterile

microcentrifuge tube or directly in the amber glass vial. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 5.24 mg of C16-PAF (Molecular Weight: 523.68 g/mol ).

Add DMSO: Add the calculated volume of anhydrous DMSO to the C16-PAF powder. For a

10 mM stock solution, you would add 1 mL of DMSO for every 5.24 mg of C16-PAF.

Dissolve: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Sonication: To ensure complete dissolution, place the vial in an ultrasonic water bath and

sonicate for 10-15 minutes. The solution should become clear.

Aliquot: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, light-protected microcentrifuge tubes. This minimizes the number of freeze-thaw

cycles and protects the compound from degradation.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Note on Dilutions for Cell-Based Assays: When preparing working solutions for cell culture

experiments, the final concentration of DMSO should be kept low (typically <0.5%) to avoid

cellular toxicity. A vehicle control (culture medium with the same final concentration of DMSO)

should always be included in the experimental design.

Visualization of Pathways and Workflows
C16-PAF Signaling Pathway
The following diagram illustrates the signaling pathway initiated by C16-PAF binding to its

receptor, PAFR, leading to the activation of the MAPK/ERK cascade.
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C16-PAF Signaling Pathway
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Caption: C16-PAF activates PAFR, initiating a cascade that activates the MAPK/ERK pathway.
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Experimental Workflow for C16-PAF Stock Solution
Preparation
The diagram below outlines the logical workflow for preparing a C16-PAF stock solution.
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Workflow for C16-PAF Stock Solution Preparation
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Caption: A stepwise workflow for the preparation of a C16-PAF stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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